Cas no 888463-95-4 (N-(2H-1,3-benzodioxol-5-yl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
• CAS No: 888463-95-4
• MF: C₂₁H₁₄N₂O₆
• MW: 390.345665454865
• CID: 5814075
• PubChem ID: 7205142
• Update Time: 2023-11-21

N-(2H-1,3-benzodioxol-5-yl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-3-(furan-2-carbonylamino)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-1,3-benzodioxol-5-yl-3-[(2-furanylcarbonyl)amino]-
• N-(benzo[d][1,3]dioxol-5-yl)-3-(furan-2-carboxamido)benzofuran-2-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-3-(furan-2-amido)-1-benzofuran-2-carboxamide
• AB00687035-01
• CCG-325351
• HMS1655A22
• F1883-1497
• 888463-95-4
• AKOS024617429

• Inchi： 1S/C21H14N2O6/c24-20(16-6-3-9-26-16)23-18-13-4-1-2-5-14(13)29-19(18)21(25)22-12-7-8-15-17(10-12)28-11-27-15/h1-10H,11H2,(H,22,25)(H,23,24)
• InChI Key： SUTKRNZFTDTLNM-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2=CC=CO2)=O)=C1C(NC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 390.08518617g/mol
• Monoisotopic Mass: 390.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• Boiling Point: 433.7±45.0 °C(Predicted)
• pka: 11.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles